Cas no 108825-27-0 (Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-, barium salt (2:1))

Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-, barium salt (2:1) structure
108825-27-0 structure
Product Name:Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-, barium salt (2:1)
CAS No:108825-27-0
MF:C34H26BaN4O8S2
MW:820.049241542816
CID:188959
PubChem ID:136055800
Update Time:2025-04-19

Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-, barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-, barium salt (2:1)
    • Benzenesulfonic acid, 2-((2-hydroxy-1-naphthalenyl)azo)-5-methyl-, barium salt (2:1)
    • barium(2+),5-methyl-2-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]benzenesulfonate
    • Benzenesulfonic acid, 2-[(2-hydroxy-1-naphthalenyl)azo]-5-methyl-, barium salt (2:1)
    • 108825-27-0
    • Benzenesulfonic acid, 2-(2-(2-hydroxy-1-naphthalenyl)diazenyl)-5-methyl-, barium salt (2:1)
    • Inchi: 1S/2C17H14N2O4S.Ba/c2*1-11-6-8-14(16(10-11)24(21,22)23)18-19-17-13-5-3-2-4-12(13)7-9-15(17)20;/h2*2-10,20H,1H3,(H,21,22,23);/q;;+2/p-2/b2*19-18+;
    • InChI Key: JDNUEJZWMBPPMW-VFUQPONKSA-L
    • SMILES: [Ba+2].S(C1C=C(C)C=CC=1/N=N/C1C(=CC=C2C=CC=CC2=1)O)(=O)(=O)[O-].S(C1C=C(C)C=CC=1/N=N/C1C(=CC=C2C=CC=CC2=1)O)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 820.024
  • Monoisotopic Mass: 820.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 4
  • Complexity: 637
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 214A^2

Experimental Properties

  • PSA: 214.08000
  • LogP: 6.93000
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